Cas no 2228571-59-1 (1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene)

• Product Name: 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene
• CAS No: 2228571-59-1
• MF: C₁₃H₁₈BrF
• MW: 273.184426784515
• CID: 6425934
• PubChem ID: 165640332
• Update Time: 2025-06-09

1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene
• 2228571-59-1
• EN300-1917245

• Inchi： 1S/C13H18BrF/c1-10(8-13(2,3)9-14)11-4-6-12(15)7-5-11/h4-7,10H,8-9H2,1-3H3
• InChI Key： LMXLEOFSSQVPJS-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC(C)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 272.05759g/mol
• Monoisotopic Mass: 272.05759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene

1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene: A Comprehensive Overview

1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene (CAS No. 2228571-59-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a brominated and fluorinated aromatic system, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene consists of a 4-fluorobenzene ring substituted with a 5-bromo-4,4-dimethylpentan-2-yl group. The presence of the bromine atom and the fluorine atom imparts unique chemical and physical properties to the molecule, which can be exploited in various applications. The bromine atom, in particular, is a versatile functional group that can undergo various chemical transformations such as substitution and elimination reactions.

In the context of medicinal chemistry, 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its potential in the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The bromine atom serves as a leaving group for subsequent functionalization steps, while the fluorine atom enhances the lipophilicity and metabolic stability of the final drug candidates.

From a materials science perspective, 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene is also of interest due to its potential applications in advanced materials. The combination of bromine and fluorine atoms can influence the electronic properties of polymers and other materials derived from this compound. For example, researchers at MIT have explored the use of this compound in the synthesis of conductive polymers for electronic devices. The unique electronic structure imparted by the bromine and fluorine atoms can enhance the conductivity and stability of these materials.

The synthesis of 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene typically involves several steps, including the formation of the 5-bromo-4,4-dimethylpentan-2-yl group and its subsequent coupling with 4-fluorobenzene. Various synthetic methods have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Heck coupling. These methods offer high yields and good functional group tolerance, making them suitable for large-scale production.

Analytical techniques play a crucial role in characterizing 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene. High-resolution mass spectrometry (HRMS) is often used to confirm the molecular weight and elemental composition of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen and carbon atoms. Infrared (IR) spectroscopy is also useful for identifying specific functional groups such as C-F and C-Br bonds.

The safety and handling of 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 1-(5-bromo-4,4-dimethylpentan-2-yl)-4-fluorobenzene (CAS No. 2228571-59-1) is a versatile organic compound with significant potential in various fields. Its unique chemical structure makes it an attractive intermediate for pharmaceutical development and advanced materials science applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.